Cas no 36178-61-7 (3,4-dichloro-N-(cyclopropylmethyl)aniline)

3,4-Dichloro-N-(cyclopropylmethyl)aniline is a halogenated aromatic amine derivative featuring a cyclopropylmethyl substituent on the nitrogen atom. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The dichloro substitution pattern on the aromatic ring enhances its reactivity in electrophilic and nucleophilic transformations, while the cyclopropylmethyl group may confer steric and electronic effects useful in modulating biological activity or material properties. Its well-defined structure allows for precise functionalization, making it a valuable building block in targeted synthesis. The compound is typically handled under controlled conditions due to its potential sensitivity.

3,4-dichloro-N-(cyclopropylmethyl)aniline structure

36178-61-7 structure

Product Name:3,4-dichloro-N-(cyclopropylmethyl)aniline

CAS No:36178-61-7

MF:C₁₀H₁₁Cl₂N

MW:216.107040643692

CID:296133

PubChem ID:16244367

Update Time:2025-06-07

3,4-dichloro-N-(cyclopropylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine,3,4-dichloro-N-(cyclopropylmethyl)-
- Aniline,3,4-dichloro-N-(cyclopropylmethyl)-
- CYCLOPROPYLMETHYL-(3,4-DICHLORO-PHENYL)-AMINE HYDROCHLORIDE
- 3,4-dichloro-N-(cyclopropylmethyl)aniline
- EN300-166392
- 36178-61-7
- cyclopropylmethyl-(3,4-dichloro-phenyl)-aminehydrochloride
- 3,4-Dichloro-N-(cyclopropylmethyl)benzenamine
- DTXSID501254990
- CHEMBL4893975
- Inchi： 1S/C10H11Cl2N/c11-9-4-3-8(5-10(9)12)13-6-7-1-2-7/h3-5,7,13H,1-2,6H2
- InChI Key： UUYSAZYMLZSSBU-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)NCC1CC1)Cl

Computed Properties

Exact Mass: 251.00400
Monoisotopic Mass: 251.004
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 170
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2
XLogP3: 4.1

Experimental Properties

PSA: 12.03000
LogP: 4.69030

3,4-dichloro-N-(cyclopropylmethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-166392-0.05g	3,4-dichloro-N-(cyclopropylmethyl)aniline	36178-61-7	0.05g	$551.0	2023-02-17
Enamine	EN300-166392-0.1g	3,4-dichloro-N-(cyclopropylmethyl)aniline	36178-61-7	0.1g	$578.0	2023-02-17
Enamine	EN300-166392-0.25g	3,4-dichloro-N-(cyclopropylmethyl)aniline	36178-61-7	0.25g	$604.0	2023-02-17
Enamine	EN300-166392-0.5g	3,4-dichloro-N-(cyclopropylmethyl)aniline	36178-61-7	0.5g	$630.0	2023-02-17
Enamine	EN300-166392-1.0g	3,4-dichloro-N-(cyclopropylmethyl)aniline	36178-61-7	1g	$0.0	2023-06-08
Enamine	EN300-166392-2.5g	3,4-dichloro-N-(cyclopropylmethyl)aniline	36178-61-7	2.5g	$1287.0	2023-02-17
Enamine	EN300-166392-5.0g	3,4-dichloro-N-(cyclopropylmethyl)aniline	36178-61-7	5.0g	$1903.0	2023-02-17
Enamine	EN300-166392-10.0g	3,4-dichloro-N-(cyclopropylmethyl)aniline	36178-61-7	10.0g	$2823.0	2023-02-17
Enamine	EN300-166392-50mg	3,4-dichloro-N-(cyclopropylmethyl)aniline	36178-61-7	50mg	$551.0	2023-09-21
Enamine	EN300-166392-100mg	3,4-dichloro-N-(cyclopropylmethyl)aniline	36178-61-7	100mg	$578.0	2023-09-21